Cas no 101305-47-9 (2,5-Hexanedione, 1,6-bis(triphenylphosphoranylidene)-)

• Product Name: 2,5-Hexanedione, 1,6-bis(triphenylphosphoranylidene)-
• CAS No: 101305-47-9
• MF: C₄₂H₃₆O₂P₂
• MW: 634.681572914124
• CID: 1131622
• Update Time: 2024-07-27

2,5-Hexanedione, 1,6-bis(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione, 1,6-bis(triphenylphosphoranylidene)-

• Inchi： 1S/C42H36O2P2/c43-35(33-45(37-19-7-1-8-20-37,38-21-9-2-10-22-38)39-23-11-3-12-24-39)31-32-36(44)34-46(40-25-13-4-14-26-40,41-27-15-5-16-28-41)42-29-17-6-18-30-42/h1-30,33-34H,31-32H2
• InChI Key： YCFZRRZJLVDAHQ-UHFFFAOYSA-N
• SMILES： C(=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1)C(=O)CCC(=O)C=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 634.21928

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 791.1±70.0 °C(Predicted)
• PSA: 34.14